Cas no 1334499-95-4 (5-Bromo-4-carboxymethyl-2-chromanone)

• Product Name: 5-Bromo-4-carboxymethyl-2-chromanone
• CAS No: 1334499-95-4
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• MDL: MFCD20231489
• CID: 1039002
• Update Time: 2025-10-31

5-Bromo-4-carboxymethyl-2-chromanone Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-oxochroman-4-yl)acetic acid
• 2-(5-bromo-2-oxo-3,4-dihydrochromen-4-yl)acetic acid
• 5-Bromo-4-carboxymethyl-2-chromanone

• MDL： MFCD20231489
• Inchi： 1S/C11H9BrO4/c12-7-2-1-3-8-11(7)6(4-9(13)14)5-10(15)16-8/h1-3,6H,4-5H2,(H,13,14)
• InChI Key： BATNSUNQCYYYJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CC(=O)O)CC(=O)O2

Computed Properties

• Exact Mass: 283.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 63.60000
• LogP: 2.31650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 5-Bromo-4-carboxymethyl-2-chromanone

5-Bromo-4-carboxymethyl-2-chromanone: A Comprehensive Overview

5-Bromo-4-carboxymethyl-2-chromanone, identified by the CAS No. 1334499-95-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a chromanone backbone, which is a fused bicyclic structure comprising a benzene ring and a gamma-pyrone ring. The presence of a bromine atom at the 5-position and a carboxymethyl group at the 4-position introduces functional diversity, making it a versatile compound for various chemical modifications and biological studies.

The synthesis of 5-Bromo-4-carboxymethyl-2-chromanone typically involves multi-step organic reactions, often utilizing protecting group strategies to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving product purity. These improvements are crucial for scaling up production, especially for preclinical studies where large quantities of the compound are required.

In terms of biological activity, 5-Bromo-4-carboxymethyl-2-chromanone has shown promise in several assays. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, research has highlighted its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings underscore the compound's potential as a lead molecule in drug development.

The structural versatility of 5-Bromo-4-carboxymethyl-2-chromanone also makes it an attractive candidate for chemical diversification. By modifying the bromine and carboxymethyl groups, chemists can explore a wide range of derivatives with varying biological activities. For example, replacing the bromine atom with other halogens or substituents can alter the compound's pharmacokinetic properties, while modifying the carboxymethyl group can influence its solubility and bioavailability.

Recent research has also focused on the use of computational methods to predict the compound's interactions with biological targets. Molecular docking studies have provided insights into how 5-Bromo-4-carboxymethyl-2-chromanone binds to specific proteins, aiding in the design of more potent analogs. Furthermore, machine learning algorithms are being employed to predict the compound's toxicity profile, which is essential for early-stage drug screening.

In conclusion, 5-Bromo-4-carboxymethyl-2-chromanone represents a valuable molecule with diverse applications in both academic research and industrial settings. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a key player in the development of novel therapeutic agents and advanced materials.